Cas no 949312-92-9 (N-(2-bromo-4-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide)

• Product Name: N-(2-bromo-4-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide
• CAS No: 949312-92-9
• MF: C₁₇H₂₀BrN₃OS
• MW: 394.329201698303
• CID: 6159098
• PubChem ID: 17513358
• Update Time: 2025-05-21

N-(2-bromo-4-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• AB00786991-01
• EN300-26593724
• 949312-92-9
• N-(2-bromo-4-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide
• Z90756845
• AKOS034682813

• Inchi： 1S/C17H20BrN3OS/c1-10-5-7-15(14(18)9-10)21-16(22)8-6-13-11(2)19-17(23-4)20-12(13)3/h5,7,9H,6,8H2,1-4H3,(H,21,22)
• InChI Key： KXWIRCUYCDMSBY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1NC(CCC1=C(C)N=C(N=C1C)SC)=O

Computed Properties

• Exact Mass: 393.05105g/mol
• Monoisotopic Mass: 393.05105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 80.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-bromo-4-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide

N-(2-bromo-4-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide: A Comprehensive Overview

N-(2-bromo-4-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide (CAS No. 949312-92-9) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and agrochemical research. This compound, with its unique molecular structure, exhibits properties that make it a subject of interest for various applications. In this article, we delve into its chemical characteristics, potential uses, and the latest market trends surrounding this intriguing molecule.

The molecular formula of N-(2-bromo-4-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide reflects its complex architecture, featuring a brominated aromatic ring and a pyrimidine moiety with methyl and methylsulfanyl substituents. These functional groups contribute to its reactivity and potential interactions with biological targets. Researchers have explored its role as a kinase inhibitor, particularly in the context of cancer research, where such compounds are pivotal in developing targeted therapies.

One of the most frequently asked questions about CAS No. 949312-92-9 is its solubility and stability under various conditions. Studies indicate that this compound is moderately soluble in organic solvents like dimethyl sulfoxide (DMSO) and methanol, making it suitable for laboratory applications. Its stability is influenced by factors such as pH and temperature, which are critical considerations for storage and handling.

In the realm of agrochemicals, N-(2-bromo-4-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide has shown promise as a potential pesticide intermediate. Its structural features align with compounds known to disrupt pest metabolism, offering a pathway for developing eco-friendly pest control solutions. This aligns with the growing demand for sustainable agricultural practices, a hot topic in today's environmental discourse.

The synthesis of CAS No. 949312-92-9 involves multi-step organic reactions, including amide coupling and halogenation. These processes require precise control to ensure high yield and purity, which are essential for its intended applications. Recent advancements in green chemistry have also explored more sustainable synthesis routes, reducing the environmental footprint of producing this compound.

Market trends indicate a rising interest in N-(2-bromo-4-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide, particularly in the pharmaceutical and agrochemical sectors. Its potential as a bioactive molecule has spurred collaborations between academic institutions and industrial players, aiming to unlock its full commercial potential. Analysts predict that the demand for such specialized compounds will continue to grow, driven by innovations in drug discovery and crop protection.

For researchers and industry professionals, understanding the spectroscopic properties of CAS No. 949312-92-9 is crucial. Techniques like NMR and mass spectrometry are commonly employed to characterize its structure and confirm its purity. These analytical methods are indispensable for quality control and regulatory compliance, ensuring that the compound meets the stringent standards required for its applications.

In conclusion, N-(2-bromo-4-methylphenyl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamide represents a fascinating area of study with broad implications across multiple industries. Its unique chemical profile, combined with its potential applications, makes it a compound worth watching in the coming years. As research progresses, we can expect to see new developments that further highlight its significance in science and technology.